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Compound of Interest

Compound Name: 3-Pyrimidin-5-ylaniline

CAS No.: 69491-59-4

Cat. No.: B1278150

Get Quote

In the landscape of medicinal chemistry, certain molecular frameworks consistently appear in

successful therapeutic agents. These "privileged scaffolds" possess the ideal combination of

structural and electronic features to interact with key biological targets. 3-Pyrimidin-5-ylaniline
is a prominent example, merging the hydrogen-bond accepting capabilities of a pyrimidine ring

with the versatile synthetic handle of an aniline moiety.[1][2] This combination is particularly

adept at targeting the ATP-binding site of protein kinases, enzymes that are frequently

dysregulated in cancer and inflammatory diseases.[3] This guide serves as a practical resource

for scientists looking to leverage this high-value building block in their research and

development programs.

Molecular Structure and Physicochemical
Properties
3-Pyrimidin-5-ylaniline is a biaryl system where a pyrimidine ring is linked at its 5-position to

the meta-position of an aniline ring. This specific arrangement influences the molecule's spatial

geometry and electronic properties, making it a valuable starting point for library synthesis.

Diagram 1: Chemical Structure of 3-Pyrimidin-5-ylaniline
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Caption: 2D structure of 3-Pyrimidin-5-ylaniline.

Table 1: Physicochemical Properties of 3-Pyrimidin-5-ylaniline

Property Value Source

CAS Number 69491-59-4 [4]

Molecular Formula C₁₀H₉N₃ [4]

Molecular Weight 171.20 g/mol [4]

IUPAC Name 3-(Pyrimidin-5-yl)aniline [4]

Appearance Solid (Typical) -

Purity ≥97% (Typical) [5]

Storage
2-8°C, keep in a dark place,

sealed in dry
[6]

Note: Experimental data such as melting point and solubility are not consistently reported in

publicly available literature, which is common for synthetic intermediates.

Synthesis and Characterization: A Validated
Protocol
The most reliable and scalable method for constructing the C-C bond in 3-Pyrimidin-5-
ylaniline is the Suzuki-Miyaura cross-coupling reaction. This palladium-catalyzed reaction

offers high yields, excellent functional group tolerance, and is a cornerstone of modern organic

synthesis.[7][8]

Plausible Synthetic Route: Suzuki-Miyaura Coupling
The logical disconnection for this target involves coupling an aniline-containing boronic acid or

ester with a halogenated pyrimidine. The following protocol is a representative, field-proven

procedure adapted from the synthesis of analogous biaryl amines and may require optimization

for specific laboratory conditions.[7][9]
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Diagram 2: Suzuki-Miyaura Synthesis Workflow

Reagents & Catalyst

Process Steps

Output & Analysis

3-Aminophenylboronic Acid

1. Assemble & Degas
(Inert Atmosphere)

5-Bromopyrimidine Pd(PPh₃)₄ or
Pd(dppf)Cl₂ K₂CO₃ or Cs₂CO₃ Dioxane/Water or DMF

2. Heat Reaction
(e.g., 80-100 °C, 12-24h)

3. Aqueous Workup
(Extraction with EtOAc)

4. Purification
(Column Chromatography)

3-Pyrimidin-5-ylaniline

Characterization
(NMR, MS, HPLC)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1278150/docs?utm_src=pdf-body-img#introduction-the-strategic-value-of-the-pyrimidine-aniline-core
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278150?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Generalized workflow for the synthesis of 3-Pyrimidin-5-ylaniline.

Experimental Protocol
Materials:

5-Bromopyrimidine (1.0 eq)

3-Aminophenylboronic acid (1.2 eq)

Palladium Catalyst (e.g., Pd(PPh₃)₄, 0.03 eq)

Base (e.g., K₂CO₃, 2.5 eq)

Solvent (e.g., 1,4-Dioxane and Water, 4:1 ratio)

Ethyl Acetate (for extraction)

Brine (for washing)

Anhydrous Sodium Sulfate (for drying)

Silica Gel (for chromatography)

Procedure:

Reaction Setup: To a flame-dried round-bottom flask, add 5-bromopyrimidine, 3-

aminophenylboronic acid, potassium carbonate, and the palladium catalyst.

Inert Atmosphere: Seal the flask with a septum, and purge with an inert gas (Argon or

Nitrogen) for 10-15 minutes.

Solvent Addition: Add the degassed dioxane/water solvent mixture via syringe. The reaction

mixture should be stirred vigorously.

Heating: Heat the reaction to 90 °C and maintain for 12-18 hours. Monitor the reaction

progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is

consumed.
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Work-up: Cool the reaction to room temperature. Dilute the mixture with water and transfer to

a separatory funnel. Extract the aqueous layer three times with ethyl acetate.

Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer

over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the

crude product.

Purification: Purify the crude residue by flash column chromatography on silica gel, typically

using a hexane/ethyl acetate gradient, to afford pure 3-Pyrimidin-5-ylaniline.

Characterization
The identity and purity of the synthesized compound should be confirmed using standard

analytical techniques:

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the three protons

on the pyrimidine ring (one singlet for H2, one singlet for H4/H6) and the four protons on the

aniline ring (typically appearing as multiplets in the aromatic region), in addition to a broad

singlet for the -NH₂ protons.

¹³C NMR: The carbon NMR will show 10 distinct signals corresponding to the 10 carbon

atoms in the molecule.

Mass Spectrometry (MS): ESI-MS should show a prominent [M+H]⁺ ion corresponding to the

calculated molecular weight (m/z ≈ 172.08).

High-Performance Liquid Chromatography (HPLC): HPLC analysis is used to determine the

purity of the final compound, which should typically be >97% for use in drug discovery

applications.

Application in Drug Discovery: A Kinase Inhibitor
Scaffold
The true value of 3-Pyrimidin-5-ylaniline lies in its application as a foundational core for

potent and selective kinase inhibitors. The pyrimidine nitrogen atoms frequently act as

hydrogen bond acceptors, anchoring the inhibitor to the "hinge region" of the kinase ATP-

binding pocket. The aniline nitrogen provides a crucial vector for chemical modification,
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allowing for the introduction of side chains that can occupy adjacent hydrophobic pockets,

thereby enhancing both potency and selectivity.[3]

Numerous research programs and patents describe the use of aniline-pyrimidine derivatives as

inhibitors of critical cancer-related kinases such as Polo-like kinase 4 (PLK4), Spleen tyrosine

kinase (Syk), Janus kinases (JAKs), and Bruton's tyrosine kinase (BTK).[2][10][11]

Diagram 3: Role as a Kinase Inhibitor Pharmacophore
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Caption: Interaction model of the scaffold within a kinase active site.

Safety and Handling
As a research chemical, 3-Pyrimidin-5-ylaniline should be handled with appropriate care in a

laboratory setting.

Hazard Classification: The compound is classified as an irritant.[12]

Handling: Use standard personal protective equipment (PPE), including safety glasses,

gloves, and a lab coat. Handle in a well-ventilated area or a chemical fume hood.
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Storage: Store in a tightly sealed container in a cool, dry, and dark place (2-8 °C is

recommended) to prevent degradation.[6]

Conclusion
3-Pyrimidin-5-ylaniline represents more than just a chemical structure; it is a strategic tool for

medicinal chemists. Its robust synthesis via Suzuki-Miyaura coupling makes it readily

accessible, while its inherent structural features provide a validated starting point for the

development of high-value therapeutics. For researchers in oncology and immunology, a deep

understanding of this scaffold's properties and potential is essential for designing the next

generation of targeted kinase inhibitors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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